Cas no 61470-40-4 (Phosphonic acid, (1-phenylethyl)-)

Phosphonic acid, (1-phenylethyl)- Properties

Names and Identifiers

• Phosphonic acid, (1-phenylethyl)-
• (1-Phenyl-ethyl)-phosphonic acid
• 1-phenylethylphosphonic acid
• (1-Phenyl-aethyl)-phosphonsaeure
• Phosphonic acid,(1-phenylethyl)
• SCHEMBL232549
• MFCD00961782
• 61470-40-4
• SY284584
• AKOS006274263
• DTXSID60395888
• (1-Phenylethyl)phosphonic acid
• DB-309616
• 1-phenylethylphosphonic Acid
• +Expand

• MDL： MFCD00961782
• InChIKey： XBMUHYIMRYHJBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11O3P/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)
• SMILES： CC(C1=CC=CC=C1)P(=O)(O)O

Computed Properties

• Exact Mass: 186.04500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.04458121g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 1.92530
• PSA: 67.34000

Phosphonic acid, (1-phenylethyl)- Security Information

Phosphonic acid, (1-phenylethyl)- Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%